Cas no 481-46-9 (Ginkgetin)

• Product Name: Ginkgetin
• CAS No: 481-46-9
• MF: C₃₂H₂₂O₁₀
• MW: 566.511089801788
• CID: 330922
• PubChem ID: 5271805
• Update Time: 2025-04-19

Ginkgetin Chemical and Physical Properties

Names and Identifiers

• GINKGETIN
• 4',5,5'',7-Tetrahydroxy-4''',7''-dimethoxy-8,3'''-biflavone
• 5,7-Dihydroxy-8-[2-methoxy-5-(5-hydroxy-7-methoxy-4-oxo-4H-1-benzopyran-2-yl)phenyl]-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• 5,7-Dihydroxy-8-[5-(5-hydroxy-7-methoxy-4-oxo-4H-1-benzopyran-2-yl)-2-methoxyphenyl]-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• GINKGETIN(RG)(PLEASE CALL)
• 4H-1-Benzopyran-4-one,5,7-dihydroxy-8-[5-(5-hydroxy-7-methoxy-4-oxo-4H-1-benzopyran-2-yl)-2-methoxyphenyl]-2-(4-hydroxyphenyl
• 5,7-dihydroxy-8-[5-(5-hydroxy-7-methoxy-4-oxochromen-2-yl)-2-methoxyphenyl]-2-(4-hydroxyphenyl)chromen-4-one
• 7,4'-di-O-methylamentoflavone
• Amentoflavone 7,4'-dimethyl ether
• [ "" ]
• 7,4'-Dimethylamentoflavone
• AIFCFBUSLAEIBR-UHFFFAOYSA-N
• 5,7-dihydroxy-8-[5-(5-hydroxy-7-methoxy-4-oxo-chromen-2-yl)-2-methoxy-phenyl]-2-(4-hydroxyphenyl)chromen-4-one
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-8-[5-(5-hydroxy-7-methoxy-4-oxo-4H-1-benzopyran-2-yl)-2-methoxyphenyl]-2-(4-hydroxyphenyl)-
• 4H-1-Benzopyran-4-one, 5,7-dihyd
• AKOS015896770
• Spectrum5_000339
• KBioSS_002476
• Spectrum_001932
• BRD-K92123432-237-02-8
• 5,7-dihydroxy-8-(5-(5-hydroxy-7-methoxy-4-oxo-4H-1-benzopyran-2-yl)-2-methoxyphenyl)-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• Spectrum3_001727
• KBioGR_001959
• AC-35029
• KBio2_002469
• Q-100523
• 3''',8-Biflavone, 4',5,5'',7-tetrahydroxy-4''',7''-dimethoxy-
• KBio2_005037
• jm5b01461, Compound 89
• KBio2_007605
• CHEBI:5353
• 4''',5,5'',7''-tetrahydroxy-4',7-dimethoxy-(3'->8'')-biflavone
• HY5EZW8269
• Spectrum2_000054
• CS-3727
• Q27089352
• FT-0686623
• MFCD09970948
• BDBM429271
• 481-46-9
• SPBio_000207
• MS-30254
• UNII-HY5EZW8269
• LMPK12040003
• HY-N0889
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-8-(5-(5-hydroxy-7-methoxy-4-oxo-4H-1-benzopyran-2-yl)-2-methoxyphenyl)-2-(4-hydroxyphenyl)-
• Ginkgetin 7''-O-beta-D-glucopyranoside
• SCHEMBL888410
• DTXSID70197416
• BSPBio_003374
• KBio3_002594
• Spectrum4_001610
• Amentoflavone 4''',7''-dimethyl ether
• 4''',7''-Dimethylamentoflavone
• Amentoflavone; 4''',7''-Di-Me ether
• Ginkgotin
• Amentoflavone 7'',4'''-dimethyl ether
• DTXCID80119907
• DA-53556
• 5,7-dihydroxy-8-[5-(5-hydroxy-7-methoxy-4-oxo-4H-chromen-2-yl)-2-methoxyphenyl]-2-(4-hydroxyphenyl)-4H-chromen-4-one
• 5,7-dihydroxy-8-(5-(5-hydroxy-7-methoxy-4-oxo-4H-chromen-2-yl)-2-methoxyphenyl)-2-(4-hydroxyphenyl)-4H-chromen-4-one
• 5,7-dihydroxy-8-(5-(5-hydroxy-7-methoxy-4-oxochromen-2-yl)-2-methoxyphenyl)-2-(4-hydroxyphenyl)chromen-4-one
• Ginkgetin

• MDL： MFCD09970948
• Inchi： 1S/C32H22O10/c1-39-18-10-20(34)30-23(37)13-27(41-28(30)11-18)16-5-8-25(40-2)19(9-16)29-21(35)12-22(36)31-24(38)14-26(42-32(29)31)15-3-6-17(33)7-4-15/h3-14,33-36H,1-2H3
• InChI Key： AIFCFBUSLAEIBR-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)O)=CC(C2=C(C=C(C(=C12)C1C(=CC=C(C2=CC(C3C(=CC(=CC=3O2)OC)O)=O)C=1)OC)O)O)=O

Computed Properties

• Exact Mass: 566.12100
• Monoisotopic Mass: 566.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 5
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 285
• XLogP3: 5.7
• Molecular Weight: 566.5
• Topological Polar Surface Area: 152

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.506
• Melting Point: 336ºC
• Boiling Point: 863.7 °C at 760 mmHg
• Flash Point: 287.1 °C
• Refractive Index: 1.714
• Solubility: 0.002419 mg/L @ 25 °C (est)
• PSA: 159.80000
• LogP: 5.74000

Ginkgetin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Biflavonoids and polyflavonoids
• Biflavones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Other Chemical Reagents